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Compound of Interest

Compound Name: Direct Black 38 free acid

Cat. No.: B12424399 Get Quote

C.I. Direct Black 38: A Comprehensive Technical
Guide
An In-depth Examination of its Synonyms, Properties, Metabolism, and Analytical Protocols

C.I. Direct Black 38 is a synthetic trisazo dye known by a multitude of synonyms and trade

names, reflecting its widespread industrial use. However, its significance in the scientific and

regulatory communities stems from its classification as a benzidine-based dye. The metabolic

conversion of Direct Black 38 to the known human carcinogen benzidine has prompted

extensive research into its toxicology and has led to stringent regulations regarding its use and

handling. This technical guide provides a detailed overview of C.I. Direct Black 38, catering to

researchers, scientists, and drug development professionals.

Synonyms and Alternative Names
C.I. Direct Black 38 is identified by a vast array of names across different industries and

suppliers. A comprehensive, though not exhaustive, list is provided below to aid in its

identification in literature and safety documentation.
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Category Name

C.I. Name C.I. Direct Black 38

C.I. Number 30235

CAS Number 1937-37-7

Chemical Name

disodium 4-amino-3-[[4'-[(2,4-

diaminophenyl)azo][1,1'-biphenyl]-4-yl]azo]-5-

hydroxy-6-(phenylazo)naphthalene-2,7-

disulphonate

Common Synonyms
Chlorazol Black E, Direct Black E, Direct Black

EX, Azo Black

Trade Names

Aizen Direct Black EH, Amanil Black GL, Atlantic

Black E, Benzanil Black E, Benzoform Black

BCN, Chlorazol Black E, Diazo Black BH, Direct

Black EW, Erie Black GX, Kayaku Direct Black

E, Nippon Direct Black GX, Pheno Black SGN,

Telon Black E

Other Identifiers

Ahco Direct Black GX, Airedale Black ED,

Apomine Black GX, Atul Direct Black E,

Belamine Black GX, Calcomine Black, Carbide

Black E, Diazine Black E, Fenamin Black E,

Fixanol Black E, Formic Black C, Paramine

Black B, Tetrazo Deep Black G

Quantitative Data
A summary of the key physical, chemical, and toxicological properties of C.I. Direct Black 38 is

presented in the following table.
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Property Value Reference

Molecular Formula C₃₄H₂₅N₉Na₂O₇S₂ [1][2][3][4]

Molecular Weight 781.73 g/mol [1][2][3][4]

Appearance Black to dark brown powder [5]

Solubility in Water 40 g/L at 85 °C [2]

Solubility in Ethanol Moderately soluble

Melting Point Decomposes [6]

LD₅₀ (oral, rat) 7600 mg/kg [5]

IARC Carcinogenicity

Classification

Group 2A: Probably

carcinogenic to humans (as a

benzidine-based dye)

[7][8]

Metabolic Pathway and Toxicological Implications
The primary toxicological concern associated with C.I. Direct Black 38 is its metabolic reduction

to benzidine, a known human bladder carcinogen. This biotransformation is primarily carried

out by azoreductases, enzymes produced by intestinal microflora and, to a lesser extent, by

hepatic enzymes. The metabolic pathway involves the cleavage of the azo bonds (-N=N-)

within the dye molecule.

C.I. Direct Black 38 Intermediate Metabolites

Azoreductases
(Intestinal Microbiota,

Liver) BenzidineAzo Bond Cleavage Bladder Cancer

Metabolic Activation
(e.g., N-acetylation,

N-hydroxylation)

Click to download full resolution via product page

Caption: Metabolic activation of C.I. Direct Black 38 to benzidine.

Experimental Protocols
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High-Performance Liquid Chromatography (HPLC) for
the Determination of C.I. Direct Black 38
This method is suitable for the quantification of C.I. Direct Black 38 in various matrices.

Instrumentation:

High-Performance Liquid Chromatograph with a UV-Vis detector.

Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Reagents:

Acetonitrile (HPLC grade).

Water (HPLC grade).

Phosphoric acid.

C.I. Direct Black 38 standard.

Procedure:

Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of

acetonitrile and water with 0.1% phosphoric acid. The specific gradient will depend on the

column and system and should be optimized for the best separation.

Standard Solution Preparation: Prepare a stock solution of C.I. Direct Black 38 in the mobile

phase or a suitable solvent. Prepare a series of dilutions to create a calibration curve.

Sample Preparation: Dissolve or extract the sample containing C.I. Direct Black 38 in a

suitable solvent, filter through a 0.45 µm filter, and dilute as necessary to fall within the

calibration range.

Chromatographic Conditions:

Flow rate: 1.0 mL/min.
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Injection volume: 20 µL.

Detection wavelength: Determined by the UV-Vis spectrum of C.I. Direct Black 38

(typically around its λmax).

Column temperature: 30 °C.

Analysis: Inject the standards and samples onto the HPLC system.

Quantification: Identify the peak corresponding to C.I. Direct Black 38 by its retention time

and quantify using the calibration curve.

In Vitro Azoreductase Assay for Metabolism of C.I. Direct
Black 38
This protocol provides a general framework for assessing the metabolic reduction of C.I. Direct

Black 38 by azoreductases from intestinal bacteria.

Materials:

Anaerobic chamber or system.

Spectrophotometer.

Centrifuge.

Bacterial culture (e.g., from fecal samples or a specific bacterial strain known to possess

azoreductase activity).

Anaerobic culture medium.

C.I. Direct Black 38 solution.

Buffer solution (e.g., phosphate buffer, pH 7.4).

Procedure:
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Bacterial Culture: Grow the selected bacteria under strict anaerobic conditions in a suitable

culture medium.

Preparation of Cell-Free Extract: Harvest the bacterial cells by centrifugation. Wash the cells

with anaerobic buffer. Resuspend the cells in the buffer and lyse them (e.g., by sonication) to

obtain a cell-free extract. Centrifuge to remove cell debris.

Azoreductase Assay:

In an anaerobic environment, prepare a reaction mixture containing the cell-free extract, a

suitable buffer, and a cofactor such as NADH or NADPH.

Initiate the reaction by adding a known concentration of C.I. Direct Black 38 solution.

Monitor the decrease in absorbance at the λmax of C.I. Direct Black 38 over time using a

spectrophotometer. This decrease in color corresponds to the reduction of the azo dye.

A control reaction without the cell-free extract should be run in parallel.

Data Analysis: Calculate the rate of reduction of C.I. Direct Black 38. The formation of

benzidine can be confirmed and quantified using analytical methods such as HPLC or GC-

MS.

Logical Workflow for Risk Assessment
The assessment of risk associated with C.I. Direct Black 38 follows a logical progression from

exposure to the ultimate health outcome.
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Caption: Risk assessment workflow for C.I. Direct Black 38.
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Conclusion
C.I. Direct Black 38 is a commercially important dye that poses a significant health risk due to

its metabolic conversion to the carcinogen benzidine. A thorough understanding of its chemical

identity, properties, metabolic fate, and analytical detection methods is crucial for researchers,

and professionals in drug development and toxicology. The information and protocols provided

in this guide serve as a comprehensive resource for the scientific community engaged in the

study and risk assessment of this and other benzidine-based dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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